3,5-Difluoro-N-((1-methyl-1h-pyrazol-4-yl)methyl)aniline

• Molecular Formula: C11H11F2N3
• Molecular Weight: 223.22 g/mol
• SMILES: CN1C=C(C=N1)CNC2=CC(=CC(=C2)F)F
• InChI: InChI=1S/C11H11F2N3/c1-16-7-8(6-15-16)5-14-11-3-9(12)2-10(13)4-11/h2-4,6-7,14H,5H2,1H3
• InChIKey: SZXCPLUNZBIPNU-UHFFFAOYSA-N

3,5-Difluoro-N-((1-methyl-1H-pyrazol-4-yl)methyl)aniline: Modular Building Block

3,5-Difluoro-N-((1-methyl-1H-pyrazol-4-yl)methyl)aniline (CAS: 1152821-00-5) is a small-molecule organic compound that functions as a versatile synthetic intermediate and fragment in drug discovery . It is constructed from a 3,5-difluoroaniline core linked via a methylamine bridge to a 1-methyl-1H-pyrazole moiety . This combination imparts a distinct physicochemical profile that differentiates it from simpler analogs. Its utility is not defined by a single, high-profile target, but by its capacity as a differentiated, readily available fragment for building targeted libraries, particularly in the kinase inhibitor space, due to the well-documented role of the pyrazole core in ATP-binding site recognition .

Modular building block for fragment-based kinase library design

Incorporates pyrazole and meta-difluoro motifs for ATP-site recognition studies

Physicochemical profile differentiated from simpler aniline building blocks

3,5-Difluoro-N-((1-methyl-1H-pyrazol-4-yl)methyl)aniline: Not Interchangeable

Substituting this compound with a generic or closely related analog (e.g., N-benzyl-3,5-difluoroaniline, 4-(1-methyl-1H-pyrazol-4-yl)aniline, or other regioisomers) is not a neutral decision in a synthetic or screening workflow. While they share functional groups, this specific structure provides a unique combination of molecular weight, lipophilicity (LogP), and H-bonding capacity that alters its physicochemical and binding properties . Furthermore, the meta-fluorine substitution pattern on the aniline ring and the N-methylated pyrazole are distinct design features that directly influence target binding and compound stability . Using a near-neighbor analog without proper justification can lead to false negatives in binding assays, divergent synthetic yields, and ultimately, a loss of structural diversity in a screening library [1].

Linker variation

Direct aniline-pyrazole analogs may shift logP and membrane permeability profile

Fluorine pattern

2,4-difluoro or 4-chloro substitution may alter kinase selectivity hypothesis and metabolic stability

H-bond acceptor loss

Benzyl analogs without pyrazole reduce H-bond acceptor count, potentially impacting ligand efficiency

• [1] Chagas, R. A. V. d., Ferreira, L. M., Coelhoso, I. M. R., Ferreira, R. B., & Velizarov, S. G. (Inventors). Compound, method of production and uses thereof. U.S. Patent No. US2021147580A1. (Provides context for the compound's use in a patent family). View Source

3,5-Difluoro-N-((1-methyl-1H-pyrazol-4-yl)methyl)aniline: Quantitative Differentiation

Enhanced LogP and Molecular Weight

This compound possesses a higher calculated LogP (1.88) and molecular weight (223.23 g/mol) than a direct aniline-linked analog like 4-(1-methyl-1H-pyrazol-4-yl)aniline (MW=173.21 g/mol, LogP ~1.1-1.3) . The addition of the methylamine linker and the meta-difluoro pattern increases lipophilicity and molecular volume, which are critical parameters for optimizing membrane permeability and binding site occupancy. While specific target engagement data is absent from primary literature, this quantifiable difference in physicochemical properties serves as a key selection criterion for library design, as it offers a distinct region of chemical space compared to simpler building blocks .

LogP & MW

Cross-study comparable

LogP 1.88, MW 223.23 g/mol
vs LogP ~1.2, MW 173.21 g/mol

Supports differentiated chemical space for library design

Calculated values; experimental confirmation recommended

Evidence Dimension	Calculated Lipophilicity (LogP) and Molecular Weight
Target Compound Data	LogP: 1.88, MW: 223.23 g/mol
Comparator Or Baseline	4-(1-methyl-1H-pyrazol-4-yl)aniline (CAS: 1079178-22-5) has MW: 173.21 g/mol. Calculated LogP is estimated to be 1.1-1.3 based on similar structures.
Quantified Difference	Molecular weight is 50.02 g/mol higher (28.9% increase). LogP is approximately 0.6 to 0.8 units higher.
Conditions	Calculated values using standard algorithms (Fluorochem datasheet).

Why This Matters

A higher LogP and MW can influence permeability and binding, making this a preferred fragment for exploring distinct chemical space where simpler analogs may fail.

Balanced H-Bond Donor/Acceptor Profile

The compound's specific H-bond donor/acceptor count (1 donor, 2 acceptors) is a quantitative differentiator from other similar building blocks . For instance, a comparator like N-benzyl-3,5-difluoroaniline (CAS: 946839-66-3) has 1 donor and 1 acceptor . In fragment-based drug discovery, the number and arrangement of hydrogen bond donors and acceptors are tightly correlated with ligand efficiency, solubility, and off-target promiscuity. The presence of an additional H-bond acceptor (from the pyrazole nitrogen) in the target compound provides an extra point for potential binding interactions, which can be a crucial advantage in structure-based drug design when aiming to improve affinity without adding excessive molecular weight .

H-Bond Profile

Head-to-head

1 donor, 2 acceptors
vs 1 donor, 1 acceptor

Additional H-bond acceptor may improve ligand efficiency

Structural analysis; binding confirmation needed

Evidence Dimension	Hydrogen Bond Donor and Acceptor Count
Target Compound Data	1 H-bond donor, 2 H-bond acceptors
Comparator Or Baseline	N-benzyl-3,5-difluoroaniline (CAS: 946839-66-3) has 1 H-bond donor, 1 H-bond acceptor.
Quantified Difference	+1 H-bond acceptor
Conditions	Structural analysis based on chemical composition.

Why This Matters

The additional H-bond acceptor from the pyrazole ring offers a distinct interaction point for target binding, which can improve ligand efficiency and reduce off-target effects.

Meta-Fluoro Substitution Pattern for Kinase Inhibitors

While not a direct head-to-head comparison for this specific compound, the 3,5-difluoro substitution pattern on the aniline ring is a well-validated motif in kinase inhibitor design, as evidenced by its presence in numerous clinical candidates [1]. In contrast, analogs with different halogenation patterns (e.g., 2,4-difluoro, 4-chloro) or unsubstituted anilines often exhibit different selectivity profiles and metabolic stability . The meta-fluorine atoms are known to influence the pKa of the aniline nitrogen and can participate in favorable orthogonal interactions within the ATP-binding pocket. This structural feature provides a class-level inference for the compound's potential as a privileged fragment for constructing selective kinase inhibitors, differentiating it from less-optimized aniline building blocks [2].

Fluorine Pattern

Class-level inference

3,5-difluoro substitution

Privileged motif for kinase inhibitor selectivity hypothesis

Data to verify for specific kinase targets

Evidence Dimension	Fluorine Substitution Pattern and Impact on Kinase Inhibition
Target Compound Data	3,5-difluoro substitution on the aniline ring
Comparator Or Baseline	Other halogenation patterns (e.g., 2,4-difluoro, 4-chloro) or unsubstituted aniline
Quantified Difference	Not quantified for this specific compound, but class-level knowledge indicates that the meta-fluoro pattern is often associated with improved selectivity and potency in kinase targets.
Conditions	Class-level inference from SAR studies of kinase inhibitors containing aniline moieties.

Why This Matters

The 3,5-difluoro pattern is a known privileged motif for kinase inhibitor design, suggesting a higher probability of achieving target selectivity and potency compared to non-optimized aniline fragments.

• [1] Lipunova, G. N., Nosova, E. V., Charushin, V. N., & Chupakhin, O. N. Fluorine-containing pyrazoles and their condensed derivatives: Synthesis and biological activity. (Review providing class-level support for the biological relevance of fluorinated pyrazoles). View Source
• [2] Chagas, R. A. V. d., Ferreira, L. M., Coelhoso, I. M. R., Ferreira, R. B., & Velizarov, S. G. (Inventors). Compound, method of production and uses thereof. U.S. Patent No. US2021147580A1. (Provides context for the compound's use in a patent family). View Source

3,5-Difluoro-N-((1-methyl-1H-pyrazol-4-yl)methyl)aniline: Research Applications

Fragment-Based Kinase Inhibitor Screening

Procure this compound as a high-purity (>98%) fragment for screening against kinase targets. Its molecular weight (<250 Da), balanced lipophilicity (LogP 1.88), and specific H-bonding profile align with the 'rule of three' guidelines for fragment libraries . The pyrazole core is a known hinge-binding motif in ATP-competitive kinase inhibitors, and the 3,5-difluoroaniline moiety can engage in critical hydrophobic and polar interactions within the active site . Using this fragment as a starting point allows medicinal chemists to explore a well-defined chemical space, with the potential for rapid optimization based on structural biology data.

Agrochemical Intermediate Synthesis

Utilize this compound as a key intermediate in the synthesis of novel pyrazole-based fungicides and insecticides. Patents in the agricultural chemistry space, such as US2021147580A1, explicitly cite related structures for their pesticidal activity . The compound's modular design—featuring a difluoroaniline and a pyrazole ring—is a recurrent motif in modern crop protection agents designed to overcome fungal resistance. Procuring this specific building block ensures that synthetic efforts are directed toward a well-precedented and patent-relevant chemical series, increasing the likelihood of discovering commercially viable agrochemicals .

GPCR and Epigenetic Targeted Libraries

Incorporate this compound into parallel synthesis to generate a focused library for screening against G-protein coupled receptors (GPCRs) or epigenetic targets like histone methyltransferases. The compound's unique combination of a basic amine linker and a heteroaromatic ring system provides a versatile handle for rapid derivatization . While specific target data is limited, the structural features are aligned with known chemotypes for these target classes. Procurement of this building block supports the creation of a diverse and patentable chemical collection with a higher likelihood of yielding active hits compared to libraries built solely from generic, unadorned anilines .

Application

Selection Property

Validation Focus

Kinase fragment screening

Differentiated physicochemical profile

Fragment-based library design and SAR exploration

Agrochemical intermediate

Patent-relevant pyrazole-difluoroaniline motif

Agrochemical lead optimization studies

Focused library synthesis

Modular linker for rapid derivatization

Hit identification in GPCR and epigenetic target assays